Cas no 38658-53-6 (Ferric gluconate)

• Product Name: Ferric gluconate
• CAS No: 38658-53-6
• MF: C₁₈H₃₃FeO₂₁
• MW: 641.287029981613
• CID: 1490625
• Update Time: 2023-08-03

Ferric gluconate Chemical and Physical Properties

Names and Identifiers

• tris(D-gluconato-O1,O2)iron
• Ferric gluconate
• Ferlixit
• Bioferrico
• Ferrulecit
• Gluferricon
• Iron, tris(D-gluconato-O1,O2)-
• iron(3+) tris(2,3,4,5,6-pentahydroxyhexanoate) (non-preferred name)
• iron(3+) tris[(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate] (non-preferred name)
• Iron(3+) tri(D-gluconate)
• D-Gluconic acid iron(3+) salt
• C613TM6I6V
• D-Gluconic acid, iron(3+) salt
• C13511
• Q27275230

• Inchi： 1S/3C6H12O7.Fe/c3*7-1-2(8)3(9)4(10)5(11)6(12)13;/h3*2-5,7-11H,1H2,(H,12,13);/q;;;+3/p-3/t3*2-,3-,4+,5-;/m111./s1
• InChI Key： CZNVSLGYWMSMKE-OPDGVEILSA-K
• SMILES： [Fe+3].O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O

Computed Properties

• Exact Mass: 641.086369 g/mol
• Monoisotopic Mass: 641.086369 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 165
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 424
• Molecular Weight: 641.3